N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide

• Molecular Formula: C19H21BrN2O3
• Molecular Weight: 405.3 g/mol
• IUPAC Name: N-[3-[[2-(4-bromophenoxy)acetyl]amino]phenyl]pentanamide
• InChI: InChI=1S/C19H21BrN2O3/c1-2-3-7-18(23)21-15-5-4-6-16(12-15)22-19(24)13-25-17-10-8-14(20)9-11-17/h4-6,8-12H,2-3,7,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: JOLQMILWEBVYFF-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)Br

Description

N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties that make it a promising candidate for drug development. In

Mechanism of Action

The mechanism of action of N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in inflammation and cancer growth. This inhibition leads to a reduction in inflammation and cancer cell growth.
Biochemical and Physiological Effects
N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can reduce inflammation, inhibit cancer cell growth, and reduce the production of certain cytokines that are involved in the immune response. It has also been shown to have antioxidant properties, which can help protect cells from damage.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide in lab experiments include its high yield during synthesis, its anti-inflammatory and anti-cancer properties, and its ability to reduce cytokine production. However, there are also limitations to using this compound. For example, its mechanism of action is not fully understood, and it may have off-target effects that could interfere with other biological processes.

Future Directions

There are several future directions for research on N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide. One potential direction is to further investigate its mechanism of action and identify the specific enzymes that it targets. Another direction is to test this compound in animal models to determine its efficacy and safety in vivo. Additionally, researchers could explore the potential use of this compound in combination with other drugs to enhance its anti-inflammatory and anti-cancer effects. Finally, studies could be conducted to determine the optimal dosage and administration route for this compound in humans.
In conclusion, N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide is a promising compound with potential applications in the field of medicine. Its anti-inflammatory and anti-cancer properties make it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action and determine its efficacy and safety in vivo.

Synthesis Methods

The synthesis of N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide involves the reaction of 4-bromophenol with acetyl chloride to form 4-bromophenyl acetate. This compound is then reacted with 3-aminophenylpentanoic acid to form N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide. The yield of this synthesis method is high, making it a cost-effective way to produce this compound.

Scientific Research Applications

N-(3-{[(4-bromophenoxy)acetyl]amino}phenyl)pentanamide has been studied extensively for its potential applications in the field of medicine. This compound has been shown to have anti-inflammatory properties and has been tested as a potential treatment for inflammatory diseases such as arthritis. It has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.